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Compound of Interest

Compound Name: Hibernon

Cat. No.: B1615380

Notice: Information regarding the research agent "Hibernon" is exceptionally scarce in
currently accessible scientific literature. The term "Hibernon" appears to refer to an older,
halogenated antihistamine, identified chemically as N-(p-Bromobenzyl)-N',N'-dimethyl-N-(2-
pyridyl)-ethylenediamine (CAS No: 531-09-9).[1][2][3] Historical texts from the mid-20th century
briefly mention it in the context of antihistaminic and local anesthetic effects.[3][4]

Due to the limited and dated information available, we are unable to provide a comprehensive
technical support center with detailed troubleshooting guides, FAQs, quantitative data on side
effects, specific experimental protocols for refinement, or signaling pathway diagrams as
requested. The core requirement of addressing the reduction of specific side effects cannot be
met, as there is no available data detailing the side effect profile of Hibernon in a research
context.

We recommend verifying the name and chemical identifier of the compound in question. It is
possible that "Hibernon™ may be a historical or regional name, a component of a combination
therapy (a German text refers to a "Hibernon-Kombination™), or a potential misspelling of a
different research agent.[5]

Should you be able to provide a more current or alternative name for the compound of interest,
we would be pleased to assist you in generating the detailed technical support content you
require.

For your reference, the limited information we were able to gather on "Hibernon" is presented
below.
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Frequently Asked Questions (FAQs)

Q1: What is Hibernon?

Al: Based on available data, "Hibernon" is a historical term for a halogenated antihistamine
with the chemical name N-(p-Bromobenzyl)-N',N'-dimethyl-N-(2-pyridyl)-ethylenediamine and
CAS number 531-09-9.[1][2][3] It was described in pharmacological literature in the early
1950s.[6]

Q2: What are the known side effects of Hibernon?

A2: There is no readily available information in the scientific literature detailing the specific side
effects of Hibernon, particularly in a research or preclinical setting. General side effects
associated with older, first-generation antihistamines could potentially be anticipated, but this is
speculative.

Q3: Are there established protocols for administering Hibernon to reduce side effects?

A3: Due to the lack of information on its side effects, there are no documented protocols for the
refinement of Hibernon administration aimed at mitigating adverse effects.

Q4: What is the mechanism of action of Hibernon?

A4: Hibernon is broadly classified as a halogenated antihistamine.[6] This suggests that its
primary mechanism of action would involve the antagonism of histamine receptors. However,
detailed studies on its specific receptor binding profile, downstream signaling pathways, and
any off-target effects are not available in the searched literature.

Data Presentation

No quantitative data on the side effects of Hibernon was found in the available literature.
Therefore, no data tables can be provided.

Experimental Protocols

No experimental protocols for the administration of Hibernon or the mitigation of its side effects
were found.
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Visualizations

The lack of information on the signaling pathways associated with Hibernon prevents the
creation of any diagrams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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